Cas no 1895164-97-2 ((R)-cyclopropanesulfinamide)

(R)-Cyclopropanesulfinamide is a chiral sulfinamide derivative widely utilized as a versatile building block in asymmetric synthesis. Its cyclopropane ring confers structural rigidity, while the sulfinamide group serves as an effective chiral auxiliary, enabling high stereoselectivity in reactions such as nucleophilic additions and C–C bond formations. The (R)-configuration ensures consistent enantioselectivity, making it valuable for producing optically active intermediates in pharmaceuticals and agrochemicals. Its stability under various reaction conditions and ease of derivatization further enhance its utility in organic synthesis. This compound is particularly favored for its ability to facilitate the construction of complex chiral molecules with precise stereocontrol.

(R)-cyclopropanesulfinamide structure

Product Name:(R)-cyclopropanesulfinamide

CAS No:1895164-97-2

MF:C₃H₇NOS

MW:105.158779382706

CID:4779810

Update Time:2025-05-21

(R)-cyclopropanesulfinamide Chemical and Physical Properties

Names and Identifiers

- (R)-cyclopropanesulfinamide
- [S(R)]-Cyclopropanesulfinamide (ACI)
- Inchi： 1S/C3H7NOS/c4-6(5)3-1-2-3/h3H,1-2,4H2
- InChI Key： QFBRKPATFBGNPG-UHFFFAOYSA-N
- SMILES： S(C1CC1)(=O)N

(R)-cyclopropanesulfinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02253-1g	(R)-cyclopropanesulfinamide	1895164-97-2	95%	1g	$4500	2023-09-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02253-1g	(R)-cyclopropanesulfinamide	1895164-97-2	95	1g	$4500	2023-04-02

(R)-cyclopropanesulfinamide Related Literature

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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

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5. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives Sulfinic acid amides

Additional information on (R)-cyclopropanesulfinamide

(R)-Cyclopropanesulfinamide: A Comprehensive Overview

(R)-Cyclopropanesulfinamide, with the CAS number 1895164-97-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of cyclopropane, a three-membered ring hydrocarbon, which is known for its unique chemical properties and reactivity. The sulfinamide group attached to the cyclopropane ring introduces additional functional complexity, making this compound a valuable tool in various chemical and biological applications.

The structure of (R)-Cyclopropanesulfinamide consists of a cyclopropane ring with a sulfinylamino group (-S(O)NH2) attached to one of the carbon atoms. The stereochemistry at the sulfur atom is specified as (R), indicating a specific spatial arrangement of the substituents around this chiral center. This stereochemistry plays a crucial role in determining the compound's properties, including its reactivity, solubility, and biological activity.

Recent studies have highlighted the potential of (R)-Cyclopropanesulfinamide in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. For instance, research has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways, such as kinases and proteases.

In terms of synthesis, (R)-Cyclopropanesulfinamide can be prepared through various routes, including cycloaddition reactions and ring-opening strategies. These methods leverage the inherent strain in the cyclopropane ring to facilitate reactions under specific conditions. The stereochemical control during synthesis is critical to ensure the desired (R) configuration at the sulfur atom.

The physical properties of (R)-Cyclopropanesulfinamide are also noteworthy. It has a relatively low molecular weight, which contributes to its solubility in organic solvents. This property is advantageous for its use in solution-based chemical reactions and biological assays.

From an environmental perspective, understanding the degradation pathways of (R)-Cyclopropanesulfinamide is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts. These findings are important for ensuring sustainable practices in its production and use.

In conclusion, (R)-Cyclopropanesulfinamide is a versatile compound with a wide range of applications in chemistry and biology. Its unique structure, stereochemistry, and functional groups make it a valuable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.